N-{1-[(4-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(4-cyanophenyl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C16H21N3O2S/c17-10-13-3-5-14(6-4-13)11-19-9-1-2-15(12-19)18-22(20,21)16-7-8-16/h3-6,15-16,18H,1-2,7-9,11-12H2
• InChI Key: FFYFARKBXPQLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)C#N)NS(=O)(=O)C3CC3
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

“N-{1-[(4-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives is an important task of modern organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines has been a focus of many research studies. For instance, cyanoacetohydrazides have been used as precursors in reactions leading to the construction of heterocycles.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions. Protodeboronation of alkyl boronic esters has been reported as a method for the synthesis of piperidine derivatives. Additionally, cyanoacetohydrazides have been used in heterocyclic synthesis via different types of reaction, including cyclocondensation and cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-{1-[(4-cyanophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” would depend on its specific molecular structure. Generally, piperidine-containing compounds are important synthetic medicinal blocks for drug construction.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary depending on the specific compound and its intended use. For instance, some piperidine derivatives have been investigated for their effect against cancer cells.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. Future directions may include the development of new synthesis methods, the discovery of new potential drugs containing the piperidine moiety, and further investigation into the biological evaluation of these compounds.